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Compound of Interest

Compound Name: (2S)-2-methyltetradecanoyl-CoA

Cat. No.: B1254913 Get Quote

Essential Safety and Handling Guide for (2S)-2-
methyltetradecanoyl-CoA
This document provides crucial safety and logistical information for the handling and disposal

of (2S)-2-methyltetradecanoyl-CoA, a long-chain fatty acyl-CoA ester. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

While a specific Safety Data Sheet (SDS) for (2S)-2-methyltetradecanoyl-CoA is not readily

available, the recommendations outlined below are based on best practices for handling similar

long-chain fatty acyl-CoA compounds and related esters.[1][2] It is imperative to handle this

compound in accordance with good industrial hygiene and safety practices.[2][3]

Personal Protective Equipment (PPE)
When handling (2S)-2-methyltetradecanoyl-CoA, appropriate personal protective equipment

must be worn to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Component Specification Purpose

Eye/Face Protection

Safety glasses with side

shields or goggles.[2] A face

shield may be used for

additional protection against

splatters.[4]

Protects eyes from potential

splashes or aerosols.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile gloves).[5] Gloves

must be inspected prior to use.

[3]

Prevents skin contact with the

compound.

Body Protection
A laboratory coat or protective

clothing.[2][5]

Protects clothing and skin from

contamination.[4]

Respiratory Protection

Generally not required under

normal handling conditions

with adequate ventilation.[1] If

dust formation is possible or

ventilation is poor, use a

NIOSH-approved respirator.[3]

[6]

To prevent inhalation of

aerosols or fine particulates.

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is essential to maintain a safe laboratory environment.

1. Preparation and Handling Area:

Work in a well-ventilated area, such as a chemical fume hood.[3][5]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Keep the container tightly closed when not in use.[2][3]

2. Handling the Compound:

Avoid contact with eyes, skin, and clothing.[3][6]
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Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition sources.[3][6]

Wash hands thoroughly after handling.[7]

3. In Case of Exposure:

After eye contact: Immediately rinse with plenty of water for several minutes.[1] If irritation

persists, seek medical attention.[7]

After skin contact: Wash the affected area with soap and water.[2]

After inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[2][3]

After ingestion: Clean mouth with water and consult a physician.[2] Never give anything by

mouth to an unconscious person.[2][3]

Disposal Plan: Waste Management
Proper disposal of (2S)-2-methyltetradecanoyl-CoA and its containers is critical to prevent

environmental contamination.

1. Small Quantities (<50 mL):

For liquid spills, absorb the compound onto an inert material like vermiculite, perlite, or cat

litter.[5]

Small liquid quantities can also be absorbed onto a paper towel and allowed to evaporate in

a fume hood. The paper towel can then be disposed of as regular garbage once the

chemical has evaporated.[5]

2. Large Quantities (>50 mL) and Solid Waste:

Collect absorbed material or solid waste into a suitable, labeled container for disposal.[3][5]

Containers of esters should be stored safely until collection by a licensed waste contractor.

[5]
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Do not dispose of down the drain or into sewers.[1][7]

3. Container Disposal:

Dispose of contents and container to an approved waste disposal plant.[7]

Visual Workflow for Safe Handling
The following diagram illustrates the procedural flow for safely handling (2S)-2-
methyltetradecanoyl-CoA in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of (2S)-2-methyltetradecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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